Cas no 16322-10-4 (1,1':2',1'':3'',1''':2''',1''''-Quinquephenyl, 5''-[1,1'-biphenyl]-2-yl-)
16322-10-4 structure
Product Name:1,1':2',1'':3'',1''':2''',1''''-Quinquephenyl, 5''-[1,1'-biphenyl]-2-yl-
CAS No:16322-10-4
MF:C42H30
MW:534.687611103058
CID:1346863
PubChem ID:13067233
Update Time:2025-04-20
1,1':2',1'':3'',1''':2''',1''''-Quinquephenyl, 5''-[1,1'-biphenyl]-2-yl- Chemical and Physical Properties
Names and Identifiers
-
- 1,1':2',1'':3'',1''':2''',1''''-Quinquephenyl, 5''-[1,1'-biphenyl]-2-yl-
- 1,3,5-tris(2-phenylphenyl)benzene
- 1,3,5-tri-(p-biphenylyl)benzene
- 5''-([1,1'-Biphenyl]-2-yl)-1,1':2',1'':3'',1''':2''',1''''-quinquephenyl
- 16322-10-4
- DTXSID40517127
-
- Inchi: 1S/C42H30/c1-4-16-31(17-5-1)37-22-10-13-25-40(37)34-28-35(41-26-14-11-23-38(41)32-18-6-2-7-19-32)30-36(29-34)42-27-15-12-24-39(42)33-20-8-3-9-21-33/h1-30H
- InChI Key: BVVMKZWXIROOHO-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2C2C=CC=CC=2)C=C(C2=CC=CC=C2C2C=CC=CC=2)C=C(C2=CC=CC=C2C2C=CC=CC=2)C=1
Computed Properties
- Exact Mass: 534.2349
- Monoisotopic Mass: 534.234750957g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 42
- Rotatable Bond Count: 6
- Complexity: 663
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,1':2',1'':3'',1''':2''',1''''-Quinquephenyl, 5''-[1,1'-biphenyl]-2-yl- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
16322-10-4 (1,1':2',1'':3'',1''':2''',1''''-Quinquephenyl, 5''-[1,1'-biphenyl]-2-yl-) Related Products
- 3073-05-0(p-Quinquephenyl)
- 4920-95-0(4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene)
- 1165-53-3(1,2,4-Triphenylbenzene)
- 84-15-1(O-Terphenyl)
- 643-58-3(2-Methylbiphenyl)
- 3976-35-0(1,3,5-trimethyl-2-phenylbenzene)
- 992-04-1(Hexaphenylbenzene)
- 32587-64-7((S)-2,2'-Dimethyl-1,1'-binaphthyl)
- 1165-14-6(2'-Phenyl-m-terphenyl)
- 259-79-0(Biphenylene)
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